Cas no 252206-21-6 (methyl 2,2-dimethylhex-5-enoate)
252206-21-6 structure
Product Name:methyl 2,2-dimethylhex-5-enoate
CAS No:252206-21-6
MF:C9H16O2
MW:156.222143173218
MDL:MFCD25961536
CID:1424627
PubChem ID:91621243
Update Time:2025-04-20
methyl 2,2-dimethylhex-5-enoate Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexenoic acid, 2,2-dimethyl-, methyl ester
- methyl 2,2-dimethylhex-5-enoate
- CKA20621
- F2147-6456
- MFCD25961536
- SY263054
- AC9589
- methyl2,2-dimethylhex-5-enoate
- 252206-21-6
- methyl 2,2-dimethyl-5-hexenoate
- AKOS040694622
-
- MDL: MFCD25961536
- Inchi: 1S/C9H16O2/c1-5-6-7-9(2,3)8(10)11-4/h5H,1,6-7H2,2-4H3
- InChI Key: VVHVPYPQVAXHFP-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)CCC=C)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl 2,2-dimethylhex-5-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM538679-1g |
Methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 97% | 1g |
$1206 | 2023-02-02 | |
| eNovation Chemicals LLC | D780051-1g |
Methyl 2,2-Dimethyl-5-hexenoate |
252206-21-6 | 95% | 1g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1147449-1g |
Methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 97% | 1g |
¥9408 | 2023-04-14 | |
| Life Chemicals | F2147-6456-0.25g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 0.25g |
$207.0 | 2023-09-06 | |
| Life Chemicals | F2147-6456-0.5g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 0.5g |
$367.0 | 2023-09-06 | |
| Life Chemicals | F2147-6456-1g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 1g |
$649.0 | 2023-09-06 | |
| Life Chemicals | F2147-6456-2.5g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 2.5g |
$1298.0 | 2023-09-06 | |
| Life Chemicals | F2147-6456-5g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 5g |
$1947.0 | 2023-09-06 | |
| Life Chemicals | F2147-6456-10g |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 10g |
$2726.0 | 2023-09-06 | |
| A2B Chem LLC | AU78856-1mg |
methyl 2,2-dimethylhex-5-enoate |
252206-21-6 | 95%+ | 1mg |
$245.00 | 2024-04-20 |
methyl 2,2-dimethylhex-5-enoate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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